Cas no 2034354-11-3 (N-{4-[2-(4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}piperidin-1-yl)-2-oxoethyl]phenyl}acetamide)

• Product Name: N-{4-[2-(4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}piperidin-1-yl)-2-oxoethyl]phenyl}acetamide
• CAS No: 2034354-11-3
• MF: C₂₇H₃₅N₃O₃
• MW: 449.585107088089
• CID: 5376759
• Update Time: 2025-05-20

N-{4-[2-(4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}piperidin-1-yl)-2-oxoethyl]phenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[2-oxo-2-[4-[2-(phenylmethoxymethyl)pyrrolidin-1-yl]piperidin-1-yl]ethyl]phenyl]acetamide
• N-{4-[2-(4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}piperidin-1-yl)-2-oxoethyl]phenyl}acetamide

• Inchi： 1S/C27H35N3O3/c1-21(31)28-24-11-9-22(10-12-24)18-27(32)29-16-13-25(14-17-29)30-15-5-8-26(30)20-33-19-23-6-3-2-4-7-23/h2-4,6-7,9-12,25-26H,5,8,13-20H2,1H3,(H,28,31)
• InChI Key： SOFYKEDASHZDOP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CC(=O)N2CCC(N3CCCC3COCC3=CC=CC=C3)CC2)C=C1)(=O)C

Additional information on N-{4-[2-(4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}piperidin-1-yl)-2-oxoethyl]phenyl}acetamide

N-{4-[2-(4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}piperidin-1-yl)-2-oxoethyl]phenyl}acetamide (CAS No 2034354-11-3): A Comprehensive Overview

N-{4-[2-(4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}piperidin-1-yl)-2-oxoethyl]phenyl}acetamide (CAS No 2034354-11-3) is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to a class of molecules known for their potential bioactivity, particularly in the context of drug development. The benzyloxy group, pyrrolidine ring, and piperidine ring are key structural elements that contribute to its functional properties.

The synthesis of this compound involves a multi-step process, often utilizing advanced organic chemistry techniques such as nucleophilic substitution, condensation reactions, and oxidation. The presence of the acetamide group at the terminal end of the molecule plays a crucial role in modulating its pharmacokinetic properties, including solubility and bioavailability. Recent studies have highlighted the importance of such structural features in enhancing the compound's ability to cross biological membranes, making it a promising candidate for drug delivery systems.

One of the most intriguing aspects of this compound is its potential application in therapeutic areas such as oncology and neurodegenerative diseases. Preclinical studies have demonstrated that N-{4-[2-(4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}piperidin-1-yl)-2-oxoethyl]phenyl}acetamide exhibits selective cytotoxicity against cancer cells, suggesting its potential as an anticancer agent. Additionally, its ability to modulate key signaling pathways involved in neuroprotection has opened new avenues for research in Alzheimer's disease and other neurodegenerative conditions.

The structural complexity of this compound also makes it an interesting subject for computational chemistry studies. Researchers have employed molecular docking simulations to explore its binding affinity with various protein targets, such as kinases and G-protein coupled receptors (GPCRs). These studies have provided valuable insights into the molecular interactions that govern its bioactivity, paving the way for rational drug design strategies.

In terms of manufacturing and quality control, the production of CAS No 2034354-11-3 requires stringent adherence to good manufacturing practices (GMP) to ensure consistency and purity. Analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are commonly used to characterize the compound and monitor its stability under different storage conditions.

Looking ahead, the development of this compound into a clinically viable drug will depend on several factors, including its safety profile, efficacy in human trials, and scalability of production. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcoming these challenges and bringing this promising molecule closer to clinical application.

In conclusion, N-{4-[2-(4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}piperidin-1-yL)-2-OXOETHYL]PHENYL}ACETAMIDE (CAS No 2034354_11_3) represents a significant advancement in medicinal chemistry. Its unique structure, coupled with emerging research findings, positions it as a potential breakthrough in the treatment of various diseases. As research continues to unfold, this compound holds immense promise for contributing to the development of innovative therapeutic solutions.